Cas no 1222010-15-2 ()

• CAS No: 1222010-15-2
• MF: C₄₇H₈₄B₂F₆N₂
• MW: 812.795695304871
• CID: 5167497
• PubChem ID: 168445976
• Update Time: 2023-10-11

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/2C16H36N.C15H12B2F6/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-15(2)13-7-9(16(18,19)20)3-5-11(13)12-6-4-10(8-14(12)15)17(21,22)23/h2*5-16H2,1-4H3;3-8H,1-2H3/q2*+1;-2
• InChI Key： LIYLJBFBEOBNRS-UHFFFAOYSA-N
• SMILES： F[B-](C1C=CC2C3C=CC([B-](F)(F)F)=CC=3C(C)(C)C=2C=1)(F)F.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 812.6724800g/mol
• Monoisotopic Mass: 812.6724800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 57
• Rotatable Bond Count: 24
• Complexity: 534
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų